N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C19H13ClN4O3S2/c1-11-13(20)5-6-14-17(11)22-19(29-14)23(10-12-4-2-3-9-21-12)18(25)15-7-8-16(28-15)24(26)27/h2-9H,10H2,1H3
• InChI Key: TWGMZPIZMBSEBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)N(CC3=CC=CC=N3)C(=O)C4=CC=C(S4)[N+](=O)[O-])Cl
• Molecular Formula: C19H13ClN4O3S2
• Molecular Weight: 444.9 g/mol

Description

“N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide” is a compound that belongs to the class of organic compounds known as benzenesulfonamides. It’s a derivative of benzo[d]thiazol-2-yl, which is a very important class of heterocyclic compounds that shows interesting applications in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The structure of similar compounds was analyzed based on IR, 1H, 13C NMR, and mass spectral data. For example, the 1H-NMR of a similar compound showed signals at 7.32–7.52 (m, 7H, ArH), 6.84 (s, 1H, CH of thiazole), 7.64 (s, 1H, –CONH) 3.50 (s, 2H, CH2), 3.18 (s, 1H, Ar–NH).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include coupling reactions and treatment with various reagents. For instance, the obtained intermediate compounds substituted N-(Benzo[d]thiazol-2-yl)-2-(phenylamino) benzamides were treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds were analyzed based on their C, H, and N analysis. For instance, a similar compound had a yield of 93%, melting point of 197–199 °C, and its FT-IR (KBr, ν max cm −1) showed peaks at 1212 (C–O); 1270 (C–S); 1652 (C=N); 1664 (amide C=O); 3135–3155 (–NH).

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

• .

Antitubercular Activity

• Imidazole-containing compounds, including derivatives of indole, have been evaluated for their anti-tubercular activity. .

Other Biological Activities

• Indole derivatives have also been associated with antioxidant, antimicrobial, antidiabetic, and antimalarial properties. .

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the retrieved papers, similar compounds have been evaluated for their anti-inflammatory activity. They showed high IC50 values for COX-1 inhibition and demonstrated excellent COX-2 SI values.

Future Directions

The future directions for this compound could involve further investigation into its potential biological activities and therapeutic applications. The design and synthesis of novel structural prototypes with more effective pharmacological activity could also be a topic of interest.